Cas no 51446-64-1 (Geranylcitronellol)

• Product Name: Geranylcitronellol
• CAS No: 51446-64-1
• Molecular Formula: C₂₀H₃₆O
• Molecular Weight: 292.49924
• CID: 376156
• PubChem ID: 5365870

Geranylcitronellol Properties

Names and Identifiers

• 6,10,14-Hexadecatrien-1-ol,3,7,11,15-tetramethyl-, (10E)-
• (6E,10E)-3,7,11,15-Tetramethyl-6,10,14-hexadecatrien-1-ol
• (6E,10E)-3,7,11,15-tetramethylhexadeca-6,10,14-trien-1-ol
• geranylcitronellol
• CHEBI:168210
• 51606-80-5
• LMFA05000210
• starbld0004238
• 51446-64-1
• 6,10,14-Hexadecatrien-1-ol, 3,7,11,15-tetramethyl-, (E,?)-
• all-trans-Geranyl Citronellol
• ZKWFMIAGZQACFE-NWLVNBMCSA-N
• SCHEMBL1301277
• (E, E)-3,7,11,15-Tetramethyl-6,10,14-hexadecatrien-1-ol
• 3,7,11,15-Tetramethyl-6,10,14-hexadecatrien-1-ol

• InChIKey： ZKWFMIAGZQACFE-NWLVNBMCSA-N
• Inchi： InChI=1S/C20H36O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h9,11,13,20-21H,6-8,10,12,14-16H2,1-5H3/b18-11+,19-13+
• SMILES： CC(CC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C)CCO

Computed Properties

• Exact Mass: 292.27678
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 292.276615768g/mol
• Heavy Atom Count: 21
• Complexity: 343
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• Boiling Point: 388.2±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 121.8±15.6 °C
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids